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For Researchers, Scientists, and Drug Development Professionals

Introduction

2,6-Nonadienal (CoH140) is a naturally occurring unsaturated aldehyde that exists as several
geometric isomers, most notably the (2E,6Z) and (2E,6E) forms. It is a significant contributor to
the characteristic aroma of various fruits and vegetables, including cucumbers, melons, and
violet leaves.[1] Beyond its role as a flavor and fragrance compound, 2,6-Nonadienal and
other unsaturated aldehydes are of interest to researchers in food science, biochemistry, and
drug development due to their biological activities and potential as precursors for chemical
synthesis. This guide provides a comprehensive overview of the core physicochemical
properties of 2,6-Nonadienal, detailed experimental protocols for their determination, and a
visualization of its biosynthetic and synthetic pathways.

Physicochemical Properties

The physicochemical properties of 2,6-Nonadienal are crucial for its application in various
scientific and industrial fields. These properties can vary slightly between its different isomers.
The following tables summarize the key quantitative data for the most common isomers.

Table 1: General and Physical Properties of 2,6-Nonadienal Isomers
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(2E,62)-2,6- (2E,6E)-2,6-

Property . . Reference(s)
Nonadienal Nonadienal

Molecular Formula CoH140 CoH140 [2][3]

Molecular Weight 138.21 g/mol 138.21 g/mol [2][3]
Colorless to pale o

Appearance o Liquid; tallowy aroma [4115]
yellow oily liquid
94-95 °C @ 18

- ) 202-203 °C @ 760
Boiling Point mmHg; 187 °C @ 760 [41[6]
mmHg
mmHg
) 0.850-0.870 g/mL @ 0.856-0.864 g/mL @
Density [4107]

25°C

25°C

Refractive Index

1.470-1.475 @ 20 °C

1.439-1.445 @ 20 °C

[417]

Flash Point

83 °C (181 °F) TCC

87.22 °C (189 °F)
TCC

[417]

Vapor Pressure

0.280 mmHg @ 25 °C
(est)

0.280 mmHg @ 25 °C
(est)

[4]16]

Solubility in Water

Very slightly soluble
(est. 318.8 mg/L @ 25
OC)

Not soluble

[4]115]

Solubility in Organic

Soluble in alcohol,

Miscible in oil, soluble

dipropylene glycol, ) [41[5]
Solvents in ethanol

fixed oils
logP (o/w) 2.799 (est.) 2.2 [3114]

Experimental Protocols

Detailed methodologies are essential for the accurate and reproducible determination of

physicochemical properties. The following sections outline protocols for key experiments

related to 2,6-Nonadienal.
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Determination of Boiling Point (Thiele Tube Method)

This method is suitable for determining the boiling point of small quantities of liquid samples.[8]
Materials:

e Thiele tube

» High-boiling point mineral olil

o Thermometer (calibrated)

e Capillary tube (sealed at one end)

e Small test tube

e Rubber band or wire for attaching the test tube to the thermometer
e Bunsen burner or other heat source

e 2,6-Nonadienal sample

Procedure:

Fill the Thiele tube with mineral oil to a level above the side-arm.

e Add a small amount (approximately 0.5 mL) of 2,6-Nonadienal to the small test tube.

o Place the capillary tube, open end down, into the small test tube containing the sample.

o Attach the small test tube to the thermometer using a rubber band or wire, ensuring the
sample is level with the thermometer bulb.

e Immerse the thermometer and attached test tube into the mineral oil in the Thiele tube.

o Gently heat the side arm of the Thiele tube with a small flame.

o Observe the capillary tube. As the temperature rises, a slow stream of bubbles will emerge
from the open end of the capillary tube.
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Continue gentle heating until a rapid and continuous stream of bubbles is observed.

Remove the heat source and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles ceases and the liquid just
begins to enter the capillary tube.[8] Record this temperature.

Record the atmospheric pressure at the time of the experiment.

Determination of Solubility in Water

This qualitative and semi-quantitative method provides an estimation of the solubility of 2,6-
Nonadienal in water.

Materials:

Test tubes

Pipettes or droppers

Vortex mixer

2,6-Nonadienal sample

Distilled water

Procedure:

Add a defined volume of distilled water (e.g., 1 mL) to a clean test tube.

e Add a small, measured amount of 2,6-Nonadienal (e.g., 10 L) to the water.
 Vigorously agitate the mixture using a vortex mixer for 1-2 minutes.

» Allow the mixture to stand and observe for any phase separation or undissolved droplets.

« If the 2,6-Nonadienal dissolves completely, continue adding small, measured increments,
vortexing after each addition, until the solution becomes saturated (i.e., undissolved droplets
are visible).
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e The solubility can be reported qualitatively (e.g., insoluble, slightly soluble) or semi-
quantitatively based on the amount of solute dissolved in the volume of solvent.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis

GC-MS is a powerful technique for the separation, identification, and quantification of volatile
compounds like 2,6-Nonadienal.[9] The following is a general protocol that can be adapted for
specific instrumentation.

Materials and Reagents:

Gas chromatograph coupled to a mass spectrometer (GC-MS)

Appropriate capillary column (e.g., HP-5MS, DB-Wax)

Helium (carrier gas)

2,6-Nonadienal standard

Solvent for sample dilution (e.g., dichloromethane, hexane)

Solid-phase microextraction (SPME) fibers (for headspace analysis, if applicable)

Sample Preparation:

e Prepare a stock solution of 2,6-Nonadienal in a suitable solvent.

o Create a series of calibration standards by diluting the stock solution.

o For analysis in a matrix (e.g., food sample), an extraction step (e.qg., liquid-liquid extraction,
SPME) may be necessary.[4]

GC-MS Parameters (Example):

« Injection Mode: Splitless

* Injector Temperature: 250 °C
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o Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)
e Oven Temperature Program:
o Initial temperature: 40 °C, hold for 2 minutes
o Ramp: 5 °C/min to 200 °C
o Hold at 200 °C for 5 minutes
e MS Transfer Line Temperature: 280 °C
e lon Source Temperature: 230 °C

 lonization Mode: Electron lonization (El) at 70 eV

Scan Range: m/z 35-350
Data Analysis:

o The retention time of the peak corresponding to 2,6-Nonadienal in the sample is compared
to that of the standard for identification.

e The mass spectrum of the sample peak is compared to a reference spectrum (e.g., from a
library like NIST) for confirmation. Common fragments for aldehydes include the loss of H
(M-1) and CHO (M-29).[10]

e Quantification is achieved by creating a calibration curve from the peak areas of the
standards.

Signaling Pathways and Logical Relationships
Biosynthesis of 2,6-Nonadienal

2,6-Nonadienal is biosynthesized from polyunsaturated fatty acids, such as a-linolenic acid,
through the lipoxygenase (LOX) pathway.[1][9] This pathway is often initiated in response to
tissue damage in plants.
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Biosynthesis of (2E,6Z)-2,6-Nonadienal

9-Hydroperoxy-
yerop Y (32,6Z)-Nona-3,6-dienal Isomerization (2E,62)-2,6-Nonadienal

. . . ip g
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Click to download full resolution via product page

Figure 1. Biosynthetic pathway of (2E,62Z)-2,6-Nonadienal from a-linolenic acid.

Chemical Synthesis of (2E,6Z)-2,6-Nonadienal

A common synthetic route to (2E,6Z)-2,6-Nonadienal involves the condensation of malonic

acid with cis-4-heptenal, followed by a series of reactions.[11]
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Chemical Synthesis of (2E,6Z)-2,6-Nonadienal
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Figure 2. A chemical synthesis route for (2E,62)-2,6-Nonadienal.
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Conclusion

This technical guide provides a detailed overview of the physicochemical properties of 2,6-
Nonadienal, catering to the needs of researchers, scientists, and professionals in drug
development. The summarized data in tabular format, along with the outlined experimental
protocols, offer a practical resource for laboratory work. The visualization of the biosynthetic
and synthetic pathways provides a clear understanding of the origins and production of this
important aldehyde. Further research into the biological activities and potential applications of
2,6-Nonadienal and its derivatives is a promising area for future investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1213864#physicochemical-properties-of-2-6-
nonadienal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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